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Introduction

Hydrocinnamyl acetate, also known as 3-phenylpropyl acetate, is an ester with the chemical
formula C11H140:2. It is recognized for its pleasant floral and fruity aroma, leading to its use in
the fragrance and flavor industries. Beyond its sensory characteristics, a thorough
understanding of its physical properties is essential for its application in scientific research and
drug development, particularly in formulation, quality control, and safety assessments. This
technical guide provides an in-depth overview of the core physical properties of hydrocinnamyl
acetate, complete with experimental protocols and a generalized workflow for property
determination.

Core Physical Properties

The physical characteristics of a compound are critical for predicting its behavior in various
environments and for designing appropriate handling and processing procedures. The key
physical properties of hydrocinnamyl acetate are summarized below.

Data Presentation

A comprehensive summary of the quantitative physical data for hydrocinnamyl acetate is
presented in Table 1. This data has been compiled from various reputable sources.
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Physical Property Value Conditions
Boiling Point 244 - 245 °C @ 760 mmHg[1][2]
252.3°C

Melting Point -60 °C [31[4]

Density 1.012 g/mL @ 25 °C[5]
1.01 g/cm3 @ 20 °C[6]

1.010 g/mL

Refractive Index 1.496 @ 20°C/D[5]
1.494 - 1.500 @ 20°C[2]

Vapor Pressure <0.01 hPa @ 20 °C[3][7]
0.011 mmHg @ 25 °C (estimated)[2]

Solubility Insoluble in water [1]

0.69 g/L in water [61[7]

136 mg/L in water @ 25 °C (estimated)[2]

392.148 mg/L in water @ 25 °C[3][5]

Soluble in alcohol and oils [11[2]

Experimental Protocols

Accurate determination of physical properties relies on standardized experimental procedures.
The following sections detail the general methodologies for measuring the key physical
properties of liquid compounds like hydrocinnamyl acetate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and efficient method for determining the boiling point of a small liquid
sample is the capillary method.[8][9][10]
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Apparatus:

Thiele tube or other heating bath (e.g., oil bath)
Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.
A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in a heating bath (Thiele tube or oil bath).

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

When a continuous stream of bubbles emerges from the capillary tube, the heating is
stopped.

The liquid will begin to cool. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[10]

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. The pychometer method is a precise

technique for determining the density of liquids.[11][12]

Apparatus:
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e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

e Thermostat/water bath

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (m1).

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped
off.

o The filled pycnometer is weighed to determine the mass of the pycnometer and the liquid
(m2).

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,
distilled water) at the same temperature.

e The mass of the pycnometer filled with the reference liquid is determined (ms).

e The density of the sample liquid (p_sample) is calculated using the following formula:
p_sample = [(mz - m1) / (m3 - m1)] * p_reference

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. The Abbe refractometer is a common instrument for measuring
the refractive index of liquids.[13][14][15]

Apparatus:
o Abbe Refractometer

o Constant temperature water bath
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e Dropper
e Liquid sample
Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index (e.g.,
distilled water).

o The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry completely.

o Afew drops of the liquid sample are placed on the surface of the measuring prism.
e The prisms are closed and locked.

e The instrument is adjusted to bring the boundary line between the light and dark fields into
the center of the crosshairs in the eyepiece.

 If a colored band is observed, the dispersion compensator is adjusted to achieve a sharp,
black-and-white boundary.

e The refractive index is read directly from the instrument's scale. The temperature should also
be recorded as the refractive index is temperature-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. A common qualitative and semi-quantitative
method involves direct observation.[16][17][18]

Apparatus:
e Test tubes
e \ortex mixer or shaker

o Graduated pipettes or burettes
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Analytical balance

Procedure for Qualitative Determination:

A small, measured amount of the solute (e.g., 25 mg of hydrocinnamyl acetate) is placed in a
test tube.[16]

A measured volume of the solvent (e.g., 0.75 mL of water) is added in small portions.[16]
After each addition, the test tube is vigorously shaken.[16]

The mixture is observed to see if the solute has completely dissolved. The substance is
classified as soluble, partially soluble, or insoluble based on visual inspection.

Procedure for Quantitative Determination (Shake-Flask Method):

An excess amount of the solute is added to a known volume of the solvent in a flask.

The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature until
equilibrium is reached (i.e., the concentration of the dissolved solute remains constant). This
may take several hours or days.

Once equilibrium is achieved, the undissolved solute is separated from the solution by
filtration or centrifugation.

The concentration of the solute in the clear supernatant is determined using a suitable
analytical technique (e.g., spectroscopy, chromatography). This concentration represents the
solubility of the substance at that temperature.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of a

physical property of a liquid sample.
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A generalized workflow for determining a physical property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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